Cas no 862088-87-7 (3-(4-methylpiperazin-1-yl)sulfonylbenzoic acid hydrochloride)

3-(4-Methylpiperazin-1-yl)sulfonylbenzoic acid hydrochloride is a sulfonamide-based organic compound featuring a benzoic acid core functionalized with a 4-methylpiperazine sulfonyl group. The hydrochloride salt form enhances solubility and stability, making it suitable for synthetic and pharmaceutical applications. This intermediate is particularly valuable in medicinal chemistry for the development of biologically active molecules, owing to its reactive carboxylic acid and sulfonamide moieties, which facilitate further derivatization. Its well-defined structure and high purity ensure consistent performance in coupling reactions and drug discovery research. The compound’s stability under standard laboratory conditions further supports its utility as a versatile building block in organic synthesis.

3-(4-methylpiperazin-1-yl)sulfonylbenzoic acid hydrochloride structure

862088-87-7 structure

Product Name:3-(4-methylpiperazin-1-yl)sulfonylbenzoic acid hydrochloride

CAS No:862088-87-7

MF:C₁₂H₁₇ClN₂O₄S

MW:320.792381048203

MDL:MFCD14584434

CID:2132464

PubChem ID:68976179

Update Time:2025-06-08

3-(4-methylpiperazin-1-yl)sulfonylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-[(4-methyl-1-piperazinyl)sulfonyl]Benzoic acid hydrochloride
- 3-[(4-Methylpiperazin-1-yl)sulfonyl]benzoic acid hydrochloride
- 3-(4-methylpiperazin-1-yl)sulfonylbenzoic acid hydrochloride
- MDL： MFCD14584434
- Inchi： 1S/C12H16N2O4S.ClH/c1-13-5-7-14(8-6-13)19(17,18)11-4-2-3-10(9-11)12(15)16;/h2-4,9H,5-8H2,1H3,(H,15,16);1H
- InChI Key： SGZGWMYJPUILLY-UHFFFAOYSA-N
- SMILES： Cl.S(C1C=CC=C(C(=O)O)C=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

Exact Mass: 320.06
Monoisotopic Mass: 320.06
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 424
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86.3

3-(4-methylpiperazin-1-yl)sulfonylbenzoic acid hydrochloride Pricemore >>

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